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Cat. No.: B7799541 Get Quote

An In-depth Technical Guide to the Chemical Properties of Dimethyl-phenyl-silane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl-phenyl-silane (DMPS), a prominent organosilicon compound, holds a significant

position in synthetic chemistry and materials science. Its unique molecular structure, featuring a

silicon atom bonded to two methyl groups, a phenyl group, and a hydrogen atom, imparts a

versatile reactivity profile. This guide provides a comprehensive overview of the chemical and

physical properties of dimethyl-phenyl-silane, detailed experimental protocols for its synthesis

and key reactions, and relevant spectral data for its characterization. The information is

intended to serve as a valuable resource for researchers and professionals engaged in drug

development and other scientific disciplines where organosilane chemistry is pivotal.

Core Chemical Properties
Dimethyl-phenyl-silane is a colorless liquid characterized by its reactivity as a reducing agent

and its utility as a precursor in the synthesis of more complex organosilicon compounds. The

presence of the Si-H bond is central to its chemical behavior, enabling its participation in a

variety of reactions, most notably hydrosilylation and reductions.

Reactivity: The silicon-hydrogen bond in dimethyl-phenyl-silane is readily cleaved, allowing it

to act as a hydride donor. This property is exploited in the reduction of various functional

groups, including aldehydes and ketones.[1] It also undergoes hydrosilylation reactions with
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alkenes and alkynes in the presence of a catalyst, leading to the formation of new carbon-

silicon bonds.[2]

Thermal Stability: Like many organosilanes, dimethyl-phenyl-silane exhibits good thermal

stability, a property that makes it and its derivatives suitable for applications in materials

science where resistance to high temperatures is required.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of

dimethyl-phenyl-silane for easy reference and comparison.

Property Value

Molecular Formula C₈H₁₂Si

Molecular Weight 136.27 g/mol

Appearance Colorless clear liquid

Density 0.889 g/mL at 25 °C

Boiling Point 157 °C at 744 mmHg

Refractive Index n20/D 1.497

Flash Point 35 °C

Solubility
Soluble in common organic solvents; insoluble

in water

Spectral Data
¹H NMR (400 MHz, CDCl₃): δ 7.53 (m, 2H), 7.34 (m, 3H), 4.45 (sept, 1H), 0.33 (d, 6H).

¹³C NMR (100 MHz, CDCl₃): δ 138.0, 133.7, 129.5, 128.0, -3.9.[3][4]

Infrared (IR) Spectrum: Key absorptions include the Si-H stretch around 2120 cm⁻¹, C-H

stretches of the phenyl group above 3000 cm⁻¹, and Si-C vibrations.
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Mass Spectrum (MS): The molecular ion peak (M+) is observed at m/z 136. Common

fragments correspond to the loss of methyl (M-15) and phenyl (M-77) groups.

Experimental Protocols
This section provides detailed methodologies for the synthesis of dimethyl-phenyl-silane and

a representative application in the reduction of a ketone.

Synthesis of Dimethyl-phenyl-silane
A common method for the synthesis of dimethyl-phenyl-silane involves the reaction of

dichlorodimethylsilane with a phenyl Grignard reagent.

Materials:

Dichlorodimethylsilane

Magnesium turnings

Bromobenzene

Anhydrous diethyl ether

n-Pentane

Argon or Nitrogen gas for inert atmosphere

Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and

a magnetic stirrer, prepare a Grignard reagent from magnesium turnings and bromobenzene

in anhydrous diethyl ether under an inert atmosphere.

Cool the Grignard solution to 0 °C in an ice bath.

Slowly add a solution of dichlorodimethylsilane in anhydrous diethyl ether to the stirred

Grignard reagent.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 24 hours.

Cool the mixture to room temperature and add n-pentane to precipitate the magnesium salts.

Filter the mixture to remove the salts.

Remove the solvent from the filtrate by rotary evaporation at a temperature below 40 °C.

Purify the crude product by distillation to obtain pure dimethyl-phenyl-silane.

Reduction of Acetophenone to 1-Phenylethanol
This protocol details the use of dimethyl-phenyl-silane for the reduction of a ketone, using

acetophenone as a model substrate.

Materials:

Acetophenone

Dimethyl-phenyl-silane

Cuprous chloride (CuCl) or Cuprous acetate (Cu(OAc))

Anhydrous toluene

Argon or Nitrogen gas for inert atmosphere

Procedure:

To a flame-dried flask under an inert atmosphere, add acetophenone and anhydrous toluene.

Add a catalytic amount of cuprous chloride or cuprous acetate to the solution.

Add dimethyl-phenyl-silane to the reaction mixture.

Stir the reaction at room temperature and monitor the progress by thin-layer chromatography

(TLC) or gas chromatography (GC).
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Upon completion, quench the reaction by the slow addition of a saturated aqueous solution

of ammonium chloride.

Extract the aqueous layer with an organic solvent such as ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting 1-phenylethanol by column chromatography or distillation.[1]

Mandatory Visualizations
Synthesis of Dimethyl-phenyl-silane Workflow
The following diagram illustrates the key steps in the synthesis of dimethyl-phenyl-silane from

dichlorodimethylsilane and a phenyl Grignard reagent.

Grignard Reagent Preparation

Main Reaction Workup and Purification

Mg turnings + Bromobenzene
in dry Ether Phenylmagnesium

bromide (Grignard)

Reaction

Reaction MixtureDichlorodimethylsilane
in dry Ether

Slow Addition at 0°C
Reflux for 24h Add n-Pentane Filter Salts Rotary Evaporation Distillation Pure Dimethyl-phenyl-silane

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl-phenyl-silane.

Logical Relationship in Hydrosilylation
The following diagram illustrates the general logical relationship of reactants, catalyst, and

product in a hydrosilylation reaction involving dimethyl-phenyl-silane.
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Caption: Reactant and product relationship in hydrosilylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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